N-[4-(dimethylamino)benzyl]-N-(furan-2-ylmethyl)-3,6,7-trimethyl-1-benzofuran-2-carboxamide

• Molecular Formula: C26H28N2O3
• Molecular Weight: 416.5 g/mol
• IUPAC Name: N-[[4-(dimethylamino)phenyl]methyl]-N-(furan-2-ylmethyl)-3,6,7-trimethyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C26H28N2O3/c1-17-8-13-23-19(3)25(31-24(23)18(17)2)26(29)28(16-22-7-6-14-30-22)15-20-9-11-21(12-10-20)27(4)5/h6-14H,15-16H2,1-5H3
• InChI Key: JYYSLTONWUHRGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C(=C(O2)C(=O)N(CC3=CC=C(C=C3)N(C)C)CC4=CC=CO4)C)C

Description

N-{[4-(DIMETHYLAMINO)PHENYL]METHYL}-N-[(FURAN-2-YL)METHYL]-3,6,7-TRIMETHYL-1-BENZOFURAN-2-CARBOXAMIDE is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{[4-(DIMETHYLAMINO)PHENYL]METHYL}-N-[(FURAN-2-YL)METHYL]-3,6,7-TRIMETHYL-1-BENZOFURAN-2-CARBOXAMIDE involves several steps, typically starting with the preparation of the benzofuran core. This can be achieved through a series of reactions, including Friedel-Crafts acylation, cyclization, and methylation.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced catalysts, and automated synthesis techniques to streamline the process .

Chemical Reactions Analysis

Types of Reactions

N-{[4-(DIMETHYLAMINO)PHENYL]METHYL}-N-[(FURAN-2-YL)METHYL]-3,6,7-TRIMETHYL-1-BENZOFURAN-2-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or reduce double bonds.

Substitution: Nucleophilic and electrophilic substitution reactions can be employed to replace specific atoms or groups within the molecule

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce deoxygenated compounds .

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have biological activity, making it a candidate for drug development and biochemical studies.

Medicine: Its unique structure could be explored for therapeutic applications, such as targeting specific enzymes or receptors.

Industry: The compound might be used in the development of new materials or as a catalyst in various industrial processes .

Mechanism of Action

The mechanism of action of N-{[4-(DIMETHYLAMINO)PHENYL]METHYL}-N-[(FURAN-2-YL)METHYL]-3,6,7-TRIMETHYL-1-BENZOFURAN-2-CARBOXAMIDE involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to changes in cellular processes. The exact pathways involved would depend on the specific application and the biological context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other benzofuran derivatives and molecules with dimethylamino and furan-2-yl groups. Examples include:

• Benzophenone derivatives
• Dimethylaminobenzophenone
• Methoxyphenylamino compounds

Uniqueness

What sets N-{[4-(DIMETHYLAMINO)PHENYL]METHYL}-N-[(FURAN-2-YL)METHYL]-3,6,7-TRIMETHYL-1-BENZOFURAN-2-CARBOXAMIDE apart is its combination of functional groups, which provides unique chemical and biological properties. This makes it a valuable compound for various research and industrial applications .